N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide

• IUPAC Name: N-(6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazol-2-yl)-3-phenyl-N-(pyridin-3-ylmethyl)propanamide
• InChI: InChI=1S/C24H21N3O3S/c28-23(9-8-17-5-2-1-3-6-17)27(16-18-7-4-10-25-15-18)24-26-19-13-20-21(14-22(19)31-24)30-12-11-29-20/h1-7,10,13-15H,8-9,11-12,16H2
• InChI Key: NPKXZLLWPGDREO-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C3C(=C2)SC(=N3)N(CC4=CN=CC=C4)C(=O)CCC5=CC=CC=C5
• Molecular Formula: C24H21N3O3S
• Molecular Weight: 431.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a similar compound, “6,7-Dihydro-[1,4]dioxino[2’,3’:4,5]benzo[1,2-d]thiazol-2-amine”, has been reported. The InChI code for this compound is "1S/C9H8N2O2S/c10-9-11-5-3-6-7 (4-8 (5)14-9)13-2-1-12-6/h3-4H,1-2H2, (H2,10,11)".

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, “6,7-Dihydro-[1,4]dioxino[2’,3’:4,5]benzo[1,2-d]thiazol-2-amine”, are reported. It has a molecular weight of 208.24 and is a solid at room temperature.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

A study by Mansour et al. (2020) explored the synthesis of thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, which have shown promising biological properties as antimicrobial and antiproliferative agents. These compounds demonstrated significant inhibitory effects on certain cancer cells, highlighting their potential in anticancer therapies (Mansour, Aboelnaga, Nassar, & Elewa, 2020).

Cytotoxicity, Antimicrobial, and Anti-Inflammatory Activities

Zablotskaya et al. (2013) synthesized a series of N-[1,3-(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, exhibiting a range of biological activities. These compounds have shown marked sedative action, high anti-inflammatory activity, selective cytotoxic effects against tumor cell lines, and some antimicrobial action (Zablotskaya et al., 2013).

Herbicidal Activity

Liu and Shi (2014) researched a series of novel compounds containing the thiadiazole ring, demonstrating moderate to good selective herbicidal activity against specific plant species. This study showcases the potential application of these compounds in agricultural contexts (Liu & Shi, 2014).

Synthesis and Characterization

Manolov, Ivanov, and Bojilov (2021) focused on the synthesis of N-(Benzo[d]thiazol-2-yl)-2-(2-fluoro-[1,1′-biphenyl]-4-yl)propanamide, providing detailed analytical and spectroscopic data for the compound. This research contributes to the fundamental understanding of the chemical properties of such compounds (Manolov, Ivanov, & Bojilov, 2021).

Immunomodulating Activity

A study by Doria et al. (1991) described the synthesis of condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, which were evaluated for their immunomodulating activity. These molecules enhanced macrophage cytotoxicity and stimulated host-mediated antibacterial defenses in mice (Doria et al., 1991).

Safety and Hazards

The safety information for a similar compound, “6,7-Dihydro-[1,4]dioxino[2’,3’:4,5]benzo[1,2-d]thiazol-2-amine”, indicates that it may cause harm if swallowed, inhaled, or in contact with skin. It may also cause skin and eye irritation.

Mechanism of Action

Target of Action

Compounds with a similar structure, such as thiazoles, have been observed to exhibit diverse biological activities .

Mode of Action

It’s known that thiazoles can exhibit anti-inflammatory and analgesic activity , suggesting that this compound might interact with its targets to modulate these biological responses.

Biochemical Pathways

Given the potential anti-inflammatory and analgesic activities, it’s plausible that this compound could influence pathways related to inflammation and pain perception .

Pharmacokinetics

The compound is reported to be a solid at room temperature, suggesting it could have suitable bioavailability .

Result of Action

Compounds with similar structures have been observed to exhibit anti-inflammatory and analgesic effects , suggesting that this compound might have similar effects.